![molecular formula C14H9N3 B8671957 4-(Imidazo[1,5-a]pyridin-5-yl)benzonitrile CAS No. 102676-37-9](/img/structure/B8671957.png)
4-(Imidazo[1,5-a]pyridin-5-yl)benzonitrile
Cat. No. B8671957
M. Wt: 219.24 g/mol
InChI Key: ZRBDYBQIBBZJBE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05428160
Procedure details
A solution of 0.1 g of 5-(p-tert-butylaminocarbonylphenyl)imidazo[1,5-a]pyridine in 3 ml of toluene is treated with 40 μl of phosphorus oxychloride at 90° for 5 h. The solvent is evaporated and the residue is redissolved in 30 ml of chloroform at 0°. An ice-cold ammonium hydroxide solution is added and the organic phase is separated, dried over sodium sulfate and evaporated. The residue is chromatographed on silica with ethyl acetate to yield the title compound, m.p. 117°-118°.
Name
5-(p-tert-butylaminocarbonylphenyl)imidazo[1,5-a]pyridine
Quantity
0.1 g
Type
reactant
Reaction Step One
Name
Identifiers
|
REACTION_CXSMILES
|
C([NH:5][C:6]([C:8]1[CH:13]=[CH:12][C:11]([C:14]2[N:19]3[CH:20]=[N:21][CH:22]=[C:18]3[CH:17]=[CH:16][CH:15]=2)=[CH:10][CH:9]=1)=O)(C)(C)C.P(Cl)(Cl)(Cl)=O>C1(C)C=CC=CC=1>[C:6]([C:8]1[CH:9]=[CH:10][C:11]([C:14]2[N:19]3[CH:20]=[N:21][CH:22]=[C:18]3[CH:17]=[CH:16][CH:15]=2)=[CH:12][CH:13]=1)#[N:5]
|
Inputs
Step One
|
Name
|
5-(p-tert-butylaminocarbonylphenyl)imidazo[1,5-a]pyridine
|
|
Quantity
|
0.1 g
|
|
Type
|
reactant
|
|
Smiles
|
C(C)(C)(C)NC(=O)C1=CC=C(C=C1)C1=CC=CC=2N1C=NC2
|
|
Name
|
|
|
Quantity
|
40 μL
|
|
Type
|
reactant
|
|
Smiles
|
P(=O)(Cl)(Cl)Cl
|
|
Name
|
|
|
Quantity
|
3 mL
|
|
Type
|
solvent
|
|
Smiles
|
C1(=CC=CC=C1)C
|
Conditions
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
The solvent is evaporated
|
DISSOLUTION
|
Type
|
DISSOLUTION
|
|
Details
|
the residue is redissolved in 30 ml of chloroform at 0°
|
ADDITION
|
Type
|
ADDITION
|
|
Details
|
An ice-cold ammonium hydroxide solution is added
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
the organic phase is separated
|
DRY_WITH_MATERIAL
|
Type
|
DRY_WITH_MATERIAL
|
|
Details
|
dried over sodium sulfate
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
evaporated
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
The residue is chromatographed on silica with ethyl acetate
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
C(#N)C1=CC=C(C=C1)C1=CC=CC=2N1C=NC2
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
